Cas no 33342-05-1 (Gliquidone)

• Product name: Gliquidone
• CAS No: 33342-05-1
• MF: C₂₇H₃₃N₃O₆S
• MW: 527.63
• MDL: MFCD00631870
• CID: 54060
• PubChem ID: 87560715

Gliquidone Chemical and Physical Properties

Names and Identifiers

• Gliquidone
• 1-cyclohexyl-3-[4-[2-(7-methoxy-4,4-dimethyl-1,3-dioxoisoquinolin-2-yl)ethyl]phenyl]sulfonylurea
• Beglynor
• Beglynora
• glikvidon
• Gliquidona
• Gliquidonum
• Glurenorm
• glycvidon
• 3-Cyclohexyl-1-[4-[2-(7-methoxy-4,4-dimethyl-1,3-dioxo-isoquinolin-2-yl)ethyl]phenyl]sulfonyl-urea
• AR-DF 26
• Glurenorm (TN)
• BPBio1_001191
• HMS3652O05
• 1-cyclohexyl-3-({4-[2-(7-methoxy-4,4-dimethyl-1,3-dioxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzene}sulfonyl)urea
• EN300-708770
• S3151
• A821736
• ARDF-26
• 4,4-dimethyl-1,3-dioxo-3,4-dihydroisoquinolin
• N-(cyclohexylcarbamoyl)-4-(2-(7-methoxy-
• GLIQUIDONE [INN]
• Benzenesulfonamide, N-[(cyclohexylamino)carbonyl]-4-[2-(3,4-dihydro-7-methoxy-4,4-dimethyl-1,3-dioxo-2(1H)-isoquinolinyl)ethyl]-; AR-DF 26; ARDF 26SE; Beglynor; Gliquidone; Glurenorm
• BDBM50248247
• Benzenesulfonamide, N-((cyclohexylamino)carbonyl)-4-(2-(3,4-dihydro-7-methoxy-4,4-dimethyl-1,3-dioxo-2(1H)-isoquinolinyl)ethyl)-
• CCG-220991
• ARDF 26
• NCGC00179315-01
• AB00513989_07
• Gliquidone [INN:BAN]
• D02430
• Z56785257
• UNII-C7C2QDD75P
• AB00513989
• Prestwick0_000991
• Tox21_110629_1
• 3-cyclohexyl-1-({4-[2-(7-methoxy-4,4-dimethyl-1,3-dioxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzene}sulfonyl)urea
• -2(1H)-yl)ethyl)benzenesulfonamide
• Prestwick2_000991
• NCGC00016819-03
• Gliquidone, 98%
• T72318
• Prestwick3_000991
• CHEMBL383634
• SR-01000833866
• BSPBio_001081
• SR-01000833866-2
• 1-cyclohexyl-3-[4-[2-(7-methoxy-4,4-dimethyl-1,3-dioxo-2-isoquinolinyl)ethyl]phenyl]sulfonylurea
• AC-23356
• HMS3715G03
• HMS2098G03
• CHEBI:93416
• MLS000881123
• SW197285-3
• CAS-33342-05-1
• DTXSID4023096
• FT-0630570
• HY-B1114
• G0332
• BCP11927
• SMR000685793
• 1-CYCLOHEXYL-3-(((P-(2-(3,4-DIHYDRO-7-METHOXY-4,4-DIMETHYL-1,3-DIOXO-2(1H)-ISOQUINOLYL)ETHYL)PHENYL)SULFONYL)UREA
• NCGC00016819-06
• DTXCID403096
• 1-Cyclohexyl-3-(p-beta-(4,4-dimethyl-2-methoxy-1,3-(2H,4H)-isoquinolinedione-2-yl)phenethyl)sulfonylurea
• NCGC00016819-01
• Q5569924
• EINECS 251-463-2
• 1-Cyclohexyl-3-[4-[2-(7-methoxy-4,4-dimethyl-1,3-dioxo-2-isoquinolyl)ethyl]phenyl]sulfonyl-urea;Gliquidone
• NCGC00016819-02
• MLS002154087
• BRD-K80396088-001-03-9
• MLS000881174
• Gliquidone (INN)
• N-(Cyclohexylcarbamoyl)-4-(2-(7-methoxy-4,4-dimethyl-1,3-dioxo-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)benzenesulfonamide
• Prestwick1_000991
• Gliquidonum [INN-Latin]
• J-019153
• AKOS001037880
• 1-Cyclohexyl-3-((p-(2-(3,4-dihydro-7-methoxy-4,4-dimethyl-1,3-dioxo-2(1H)-isoquinolyl)ethyl)phenyl)sulfonyl)urea
• Tox21_110629
• Gliquidona [INN-Spanish]
• BRN 1559726
• NS00007815
• DB01251
• GLIQUIDONE [MART.]
• N-cyclohexylcarbamoyl-4-[2-(7-methoxy-4,4-dimethyl-1,3-dioxo-1,2,3,4- tetrahydroisoquinolin-2-yl)ethyl]benzenesulfonamide
• 1-cyclohexyl-3-{4-[2-(7-methoxy-4,4-dimethyl-1,3-dioxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzenesulfonyl}urea
• GLIQUIDONE [MI]
• SCHEMBL37769
• CS-4646
• HMS1571G03
• ARDF 26 SE
• MFCD00631870
• Gliquidone,(S)
• HMS2964J06
• C7C2QDD75P
• Gliquidon
• N-[(cyclohexylamino)carbonyl]-4-{2-[4,4-dimethyl-7-(methyloxy)-1,3-dioxo-3,4-dihydroisoquinolin-2(1H)-yl]ethyl}benzenesulfonamide
• GLIQUIDONE [WHO-DD]
• NCGC00016819-05
• SPBio_002972
• KS-5239
• 33342-05-1
• Oprea1_069443
• 62783-47-5
• BRD-K80396088-001-12-0
• Glurenor
• N-cyclohexylcarbamoyl-4-[2-(7-methoxy-4,4-dimethyl-1,3-dioxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzenesulfonamide
• Gliquidona (INN-Spanish)
• Gliquidone (AR-DF26)
• Gliquidonum (INN-Latin)
• LLJFMFZYVVLQKT-UHFFFAOYSA-N
• 3-cyclohexyl-1-((4-(2-(7-methoxy-4,4-dimethyl-1,3-dioxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl)benzene)sulfonyl)urea
• SCHEMBL26496471
• GLIQUIDONE (MART.)
• N-[(cyclohexylamino)carbonyl]-4-[2-(3,4-dihydro-7-methoxy-4,4-dimethyl-1,3-dioxoisoquinolin-2(1h)-yl)ethyl]benzenesulfonamide
• A10BB08
• N-cyclohexylcarbamoyl-4-(2-(7-methoxy-4,4-dimethyl-1,3-dioxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl)benzenesulfonamide
• N-(Cyclohexylcarbamoyl)-4-[2-(7-methoxy-4,4-dimethyl-1,3-dioxo-3,4-dihydroisoquinolin-2(1H)-yl)ethyl]benzenesulfonamide
• DB-366405
• 1ST10097

• MDL： MFCD00631870
• Inchi： 1S/C27H33N3O6S/c1-27(2)23-14-11-20(36-3)17-22(23)24(31)30(25(27)32)16-15-18-9-12-21(13-10-18)37(34,35)29-26(33)28-19-7-5-4-6-8-19/h9-14,17,19H,4-8,15-16H2,1-3H3,(H2,28,29,33)
• InChI Key： LLJFMFZYVVLQKT-UHFFFAOYSA-N
• SMILES： O=S(C1=CC=C(CCN(C(C(C)(C)C2=C3C=C(OC)C=C2)=O)C3=O)C=C1)(NC(NC4CCCCC4)=O)=O
• BRN： 1559726

Computed Properties

• Exact Mass: 527.20900
• Monoisotopic Mass: 527.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 948
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130A^2
• XLogP3: 4.6

Experimental Properties

• Color/Form: Powder
• Density: 1.34
• Melting Point: 177.0 to 188.3 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.624
• Solubility: biological extracorporealIn Vitro:H2O< 0.1 mg/mL(insoluble)
• PSA: 130.26000
• LogP: 5.31900
• Merck: 4443

Gliquidone Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： 24/25
• RTECS：DB1584250
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Gliquidone Customs Data

• HS CODE：29147000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives 1,3-isoquinolinediones
• Pharmaceutical and Biochemical Products Medical Target Class